4,4'-Bis(methoxymethyl)-1,1'-biphenyl

• IUPAC Name: 1-(methoxymethyl)-4-[4-(methoxymethyl)phenyl]benzene
• InChI: InChI=1S/C16H18O2/c1-17-11-13-3-7-15(8-4-13)16-9-5-14(6-10-16)12-18-2/h3-10H,11-12H2,1-2H3
• InChI Key: MODAACUAXYPNJH-UHFFFAOYSA-N
• Canonical SMILES: COCC1=CC=C(C=C1)C2=CC=C(C=C2)COC
• Molecular Formula: C16H18O2
• DSSTOX Substance ID: DTXSID60364039
• Molecular Weight: 242.31 g/mol
• CAS RN: 3753-18-2

Description

Synthesis Analysis

The synthesis of related compounds often involves reactions such as the Knoevenagel reaction, which is used to synthesize photoluminescent phenylene vinylene oligomers with methoxy groups . Another example is the synthesis of a molecule with a bis(methoxyphenyl)amino group, which involves redox reactions and contributes to the color of the compound due to a red shift in the UV/VIS spectrum . These methods could potentially be adapted for the synthesis of "4,4'-Bis(methoxymethyl)-1,1'-biphenyl".

Molecular Structure Analysis

The molecular structure of compounds similar to "this compound" often includes crystalline forms with specific space groups and unit cell parameters, as seen in the study of a bis(methoxyphenyl) compound . The crystal packing can be stabilized by intermolecular hydrogen bonds, which are also evident in the structure of a bis(methoxyphenyl)-substituted dioxane .

Chemical Reactions Analysis

Compounds with methoxyphenyl groups can exhibit diverse reactivity depending on the conditions. For instance, a bis(methoxyphenyl)cyclohexane cation radical can lead to different products based on the electron-transfer conditions . Similarly, bis(methoxyphenyl)methanol can react with cyclopropanes to form polysubstituted cyclopentenes . These studies suggest that "this compound" could also participate in various chemical reactions, potentially leading to a range of products.

Physical and Chemical Properties Analysis

The physical and chemical properties of compounds with methoxyphenyl groups can be quite distinct. Photoluminescent properties are observed in some of these compounds, which can be manipulated by changing the state of the material, such as in a liquid crystalline state or isotropic melt . The redox properties are also significant, as seen in compounds with bis(methoxyphenyl)amino groups, which show multiple reversible redox waves . The nonlinear optical activity of some compounds is attributed to small energy gaps between frontier molecular orbitals . These insights could be relevant to the properties of "this compound".

Scientific Research Applications

Synthesis and Characterization

• 4,4'-Bis(methoxymethyl)-1,1'-biphenyl and related compounds have been synthesized for various research purposes. For instance, the synthesis of 4,4'-bis(alkoxy/phenoxy methyl biphenyl) has been achieved using 4,4'-bis(chloromethyl)-biphenyl as a raw material, leading to improved reaction times and yields (Wu Fan-hong, 2011).

Application in Medical Research

• Derivatives of biphenyl, including compounds related to this compound, have been studied in the context of cancer research. A study investigated the efficacy of such derivatives as potential anti-human breast cancer agents, showing promising results (M. Grafa & H. Ali, 2022).

Material Science and Chemical Engineering

• These compounds are also significant in the field of material science and chemical engineering. For example, the synthesis of various biphenyl compounds and their characterization through nuclear magnetic resonance and other spectroscopic methods have been reported, highlighting their importance as intermediates in material applications (宋阳君 et al., 2017).

Chemical Properties and Reactions

• The chemical properties and reactions of this compound derivatives have been extensively studied. Research has been conducted on the preparation of such compounds and their solubility, as well as their reactivity in various chemical reactions (W. H. Baarschers & J. Vukmanich, 1986).

Pharmaceutical and Biological Applications

• In pharmaceutical research, derivatives of this compound have been utilized. Studies have explored their potential applications in synthesizing new compounds with biological activity, such as anti-cancer properties (Y. O. B. Amer et al., 2020).

Future Directions

While there is limited information on the future directions of 4,4’-Bis(methoxymethyl)-1,1’-biphenyl, compounds with similar structures have been explored for their potential applications in various fields, including the synthesis of biheterocyclic amino acids.